Cas no 1955516-08-1 (ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride)

• Product Name: ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride
• CAS No: 1955516-08-1
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• MDL: MFCD29991909
• CID: 4631298
• PubChem ID: 122156779
• Update Time: 2025-06-15

ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride
• ethyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate;hydrochloride
• Z2513337088

• MDL： MFCD29991909
• Inchi： 1S/C7H12N4O2.ClH/c1-3-13-7(12)6-9-5(4(2)8)10-11-6;/h4H,3,8H2,1-2H3,(H,9,10,11);1H
• InChI Key： MGGGXVGJYMMKMG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=NNC(C(C)N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 93.9

Additional information on ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride

Research Brief on Ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate Hydrochloride (CAS: 1955516-08-1)

Ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride (CAS: 1955516-08-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-carboxylate structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The following research brief provides an in-depth analysis of the latest findings related to this compound, its synthesis, mechanisms of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity. The compound's structural features, such as the presence of an aminoethyl group and a carboxylate moiety, contribute to its bioactivity and make it a valuable scaffold for further derivatization. These synthetic efforts are crucial for scaling up production and ensuring reproducibility in preclinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy against a range of bacterial and fungal pathogens. Mechanistic investigations suggest that ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride disrupts microbial cell wall synthesis and inhibits key enzymatic pathways, leading to cell death. Additionally, its low cytotoxicity to mammalian cells highlights its potential as a safe and effective antimicrobial agent. These findings are particularly relevant in the context of rising antibiotic resistance and the urgent need for novel antimicrobial therapies.

Beyond its antimicrobial properties, preliminary studies have explored the compound's anticancer potential. Researchers have observed that ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to modulate signaling pathways involved in cell proliferation and survival makes it a promising candidate for further development as an anticancer agent. Ongoing research aims to elucidate its precise molecular targets and optimize its pharmacokinetic properties.

In conclusion, ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride (CAS: 1955516-08-1) represents a versatile and pharmacologically active compound with broad therapeutic potential. Its unique chemical structure and demonstrated bioactivity warrant continued investigation, particularly in the areas of drug development and mechanistic studies. Future research should focus on advancing preclinical studies, exploring structure-activity relationships, and assessing its safety and efficacy in clinical settings. This compound holds significant promise for addressing unmet medical needs in infectious diseases and oncology.